Cas no 45738-97-4 (Hypoxanthine Monosodium Salt)

Hypoxanthine Monosodium Salt Properties

Names and Identifiers

• 6H-Purin-6-one,1,2,3,9-tetrahydro-, sodium salt (1:1)
• 3,7-dihydropurin-6-one,sodium
• HYPOXANTHINE MONOSODIUM
• 6H-Purin-6-one,1,7-dihydro-,monosodium salt (9CI)
• 1,7-Dihydro-6H-purin-6-one monosodium salt
• 1,2,3,9-Tetrahydro-6H-purin-6-one sodium salt
• DTXSID50722043
• PUBCHEM_57350056
• SCHEMBL122843
• 45738-97-4
• +Expand

• InChIKey： TWICETYVIFXAEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4N4O.Na.H/c10-5-3-4(7-1-6-3)8-2-9-5;;/h1-2H,(H2,6,7,8,9,10);;
• SMILES： [NaH].O=C1N=CNC2N=CNC1=2

Computed Properties

• Exact Mass: 158.02000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.02828005g/mol
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• LogP: 0.49670
• PSA: 77.52000